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Compound of Interest

Compound Name: Hsd17B13-IN-56

Cat. No.: B12362763

For researchers and drug development professionals, the proper handling and disposal of
novel chemical compounds are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, immediate safety and logistical information for the
proper disposal of Hsd17B13-IN-56, a potent inhibitor of the hydroxysteroid 17f3-
dehydrogenase 13 enzyme. Adherence to these procedures is critical for minimizing risks and
maintaining a safe research environment.

Disclaimer: No specific Safety Data Sheet (SDS) for Hsd17B13-IN-56 is publicly available at
this time. Therefore, this compound must be treated as a potentially hazardous substance. The
following procedures are based on general best practices for the disposal of laboratory
research chemicals. It is imperative to obtain the official SDS from the supplier for detailed and
specific handling and disposal instructions.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate Personal Protective
Equipment (PPE) is worn, including but not limited to:

o Safety goggles
o Chemical-resistant gloves (nitrile gloves are a common choice for research chemicals)

e Alab coat
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All handling of Hsd17B13-IN-56, including preparation for disposal, should be conducted in a
well-ventilated area, preferably within a chemical fume hood to prevent inhalation of any dust or
aerosols.

Step-by-Step Disposal Protocol

The disposal of Hsd17B13-IN-56 should follow a carefully managed process to ensure the
safety of laboratory personnel and compliance with institutional and regulatory standards.

o Segregation and Waste Classification:

o Do not mix Hsd17B13-IN-56 waste with other chemical waste streams unless
compatibility has been confirmed.

o Classify waste containing Hsd17B13-IN-56 as hazardous chemical waste.
o Waste Collection and Containerization:

o Solid Waste: Collect any solid Hsd17B13-IN-56, such as unused compound or
contaminated consumables (e.g., weighing paper, pipette tips), in a clearly labeled,
sealable, and chemically compatible container.

o Liquid Waste: For solutions containing Hsd17B13-IN-56, use a designated, leak-proof,
and shatter-resistant waste container. Do not overfill the container; it is recommended to
leave at least 10% headspace to accommodate expansion.

o Sharps Waste: Any chemically contaminated sharps, such as needles or broken glass,
must be disposed of in a designated, puncture-resistant sharps container that is clearly
labeled as containing chemical waste.[1]

e Labeling:
o All waste containers must be clearly and accurately labeled. The label should include:
» The full chemical name: "Hsd17B13-IN-56"

= The words "Hazardous Waste"
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» The primary hazard(s) (e.g., "Toxic," "Irritant” - in the absence of an SDS, assume high
toxicity)

= The date the waste was first added to the container

» The name of the principal investigator or laboratory contact

o Storage of Waste:

o Store waste containers in a designated satellite accumulation area (SAA) within the
laboratory.[2]

o Ensure the storage area is secure, away from general laboratory traffic, and provides
secondary containment to catch any potential leaks.[1]

o Store incompatible waste types separately to prevent accidental mixing and dangerous
reactions.[2]

e Arranging for Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the hazardous waste.

o Do not attempt to dispose of Hsd17B13-IN-56 down the drain or in the regular trash.[3][4]

Chemical and Physical Properties

Due to the lack of a publicly available SDS, a comprehensive list of quantitative data for
Hsd17B13-IN-56 is limited. The following table summarizes the available information.
Researchers must consult the supplier-provided SDS for more detailed specifications.
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Property Value Source

Chemical Name Hsd17B13-IN-56 MedchemExpress
Synonyms Compound 89 MedchemExpress
CAS Number 2770246-82-5 MedchemExpress[5]
Molecular Formula C31H22CI2F3N304 MedchemExpress[5]
Molecular Weight 638.43 g/mol MedchemExpress
Appearance Solid (assumed) General knowledge
Solubility Not specified -

Boiling Point Not specified -

Melting Point Not specified -

Flash Point Not specified -

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Hsd17B13-IN-56.
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Hsd17B13-IN-56 Disposal Workflow
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Caption: Disposal workflow for Hsd17B13-IN-56.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12362763?utm_src=pdf-body-img
https://www.benchchem.com/product/b12362763?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12362763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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